Cas no 1040017-98-8 ((5-bromothiophen-2-yl)methyl(3-methylbutan-2-yl)amine)

• Product Name: (5-bromothiophen-2-yl)methyl(3-methylbutan-2-yl)amine
• CAS No: 1040017-98-8
• MF: C₁₀H₁₆BrNS
• MW: 262.209740638733
• CID: 5205468
• PubChem ID: 20748992
• Update Time: 2026-03-06

(5-bromothiophen-2-yl)methyl(3-methylbutan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, 5-bromo-N-(1,2-dimethylpropyl)-
• (5-bromothiophen-2-yl)methyl(3-methylbutan-2-yl)amine

• Inchi： 1S/C10H16BrNS/c1-7(2)8(3)12-6-9-4-5-10(11)13-9/h4-5,7-8,12H,6H2,1-3H3
• InChI Key： XGJLRLGBECGWOO-UHFFFAOYSA-N
• SMILES： C1(CNC(C)C(C)C)SC(Br)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (5-bromothiophen-2-yl)methyl(3-methylbutan-2-yl)amine

Compound Introduction: (5-bromothiophen-2-yl)methyl(3-methylbutan-2-yl)amine (CAS No. 1040017-98-8)

The compound (5-bromothiophen-2-yl)methyl(3-methylbutan-2-yl)amine, identified by the CAS number 1040017-98-8, is a significant molecule in the realm of pharmaceutical and chemical research. This compound belongs to a class of heterocyclic amines that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The presence of both thiophene and amine functional groups in its structure imparts unique chemical properties that make it a valuable scaffold for further derivatization and exploration.

In recent years, there has been a surge in research focused on thiophene-based compounds, owing to their role as key intermediates in the synthesis of various bioactive molecules. The bromine substituent at the 5-position of the thiophene ring enhances the electrophilicity of the molecule, making it more susceptible to nucleophilic substitution reactions. This feature is particularly useful in medicinal chemistry, where such reactivity allows for the facile introduction of diverse functional groups, thereby tailoring the compound's pharmacological profile.

The secondary amine functionality at the other end of the molecule, specifically (3-methylbutan-2-yl)amine, contributes to the compound's overall solubility and bioavailability. This particular amine moiety is often employed in drug design due to its ability to form hydrogen bonds, which can enhance binding affinity to biological targets. Furthermore, the branched alkyl chain (3-methylbutan-2-yl) provides steric bulk, which can influence the compound's interactions with proteins and other biomolecules.

Current research in this area has highlighted the potential of (5-bromothiophen-2-yl)methyl(3-methylbutan-2-yl)amine as a precursor for developing novel therapeutic agents. For instance, studies have demonstrated its utility in synthesizing kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The thiophene ring is known to be a privileged scaffold in medicinal chemistry, often found in drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The bromine atom serves as a handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures.

One notable application of this compound is in the development of small-molecule modulators of G-protein coupled receptors (GPCRs). GPCRs are integral membrane proteins that play a crucial role in signal transduction within cells. Many therapeutic drugs target GPCRs to either activate or inhibit their signaling pathways. The unique structural features of (5-bromothiophen-2-yl)methyl(3-methylbutan-2-yl)amine make it an attractive candidate for designing selective GPCR ligands. Recent studies have shown that derivatives of this compound exhibit promising activity in modulating GPCRs involved in pain perception and neurotransmitter release.

Another area where this compound has shown promise is in the field of antiviral research. The ability to modify both the thiophene and amine moieties allows for the creation of molecules with enhanced antiviral properties. For example, researchers have explored its derivatives as inhibitors of viral proteases and polymerases, which are essential enzymes for viral replication. The bromine substituent facilitates further derivatization, enabling the introduction of groups that can interact specifically with viral targets while minimizing off-target effects.

In terms of synthetic methodologies, (5-bromothiophen-2-yl)methyl(3-methylbutan-2-yl)amine can be synthesized through multi-step organic transformations starting from commercially available precursors. One common approach involves the bromination of thiophene followed by nucleophilic substitution with an appropriate amine source. The use of palladium-catalyzed cross-coupling reactions can also be employed to introduce additional functional groups onto the thiophene ring, expanding the structural diversity of potential derivatives.

Computational studies have also played a significant role in understanding the behavior of this compound. Molecular modeling techniques have been used to predict binding modes and interactions with biological targets. These studies provide valuable insights into how structural modifications can be made to optimize potency and selectivity. Additionally, quantum mechanical calculations have helped elucidate reaction mechanisms involving this compound, aiding chemists in designing more efficient synthetic routes.

Looking ahead, future research on (5-bromothiophen-2-yl)methyl(3-methylbutan-2-yl)amine and its derivatives is likely to focus on improving synthetic accessibility and exploring novel biological applications. Advances in flow chemistry and automated synthesis may enable faster production scales for these compounds, facilitating high-throughput screening campaigns for new drug candidates. Furthermore, interdisciplinary approaches combining organic chemistry with computational biology and machine learning could accelerate the discovery process by predicting promising molecular structures before experimental synthesis.